Cas no 28832-11-3 (acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol)

28832-11-3 structure
Product name:acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol Chemical and Physical Properties
Names and Identifiers
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- acetic acid
- 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
- 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, acetate (1:1)
- 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, monoacetate (salt)
- 2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate (1:1)
- 2-Heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium acetate
- SCHEMBL11640776
- EINECS 249-263-5
- DTXSID501014879
- 2-(2-Heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate
- 28832-11-3
- acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
-
- Inchi: 1S/C24H44N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-25-20-21-26(22)24(18-19-24)23(27)28/h2-21H2,1H3,(H,27,28)
- InChI Key: KFLYRIQQUDKDNM-UHFFFAOYSA-N
- SMILES: C(C1=NCCN1CCO)CCCCCCCCCCCCCCCC.C(O)(=O)C
Computed Properties
- Exact Mass: 412.36674
- Monoisotopic Mass: 412.366
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 18
- Complexity: 348
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.1Ų
Experimental Properties
- Boiling Point: 489°Cat760mmHg
- Flash Point: 249.5°C
- PSA: 77.16
acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol Related Literature
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Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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Kazuaki Kawashima,Eigo Miyazaki,Masafumi Shimawaki,Yuki Inoue,Hiroki Mori,Noriko Takemura,Kazuo Takimiya Polym. Chem., 2013,4, 5224-5227
-
Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Kwok-ho Lam RSC Adv., 2016,6, 96743-96751
-
Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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